Cas no 1514086-79-3 (3-Amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one)

• Product Name: 3-Amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one
• CAS No: 1514086-79-3
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5691797
• PubChem ID: 79356201
• Update Time: 2023-10-13

3-Amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1106743
• CS-0348639
• 3-Amino-1-(3-hydroxy-3-methylbutyl)pyridin-2(1h)-one
• 1514086-79-3
• 3-Amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one
• AKOS017909519
• 2(1H)-Pyridinone, 3-amino-1-(3-hydroxy-3-methylbutyl)-

• Inchi： 1S/C10H16N2O2/c1-10(2,14)5-7-12-6-3-4-8(11)9(12)13/h3-4,6,14H,5,7,11H2,1-2H3
• InChI Key： MLMOHJXDOAQPCK-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCN1C=CC=C(C1=O)N

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 403.2±45.0 °C(Predicted)
• pka: 15.03±0.29(Predicted)